Cas no 1261989-74-5 (5-(Thiophen-2-YL)-3-trifluoromethoxyphenol)

• Product Name: 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol
• CAS No: 1261989-74-5
• MF: C₁₁H₇F₃O₂S
• MW: 260.232292413712
• MDL: MFCD18316183
• CID: 2767923
• PubChem ID: 53221906
• Update Time: 2025-08-02

5-(Thiophen-2-YL)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316183
• 5-(THIOPHEN-2-YL)-3-TRIFLUOROMETHOXYPHENOL
• DTXSID50686494
• 1261989-74-5
• 5-(Thiophen-2-yl)-3-trifluoromethoxyphenol, 95%
• 3-(Thiophen-2-yl)-5-(trifluoromethoxy)phenol
• 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol

• MDL： MFCD18316183
• Inchi： 1S/C11H7F3O2S/c12-11(13,14)16-9-5-7(4-8(15)6-9)10-2-1-3-17-10/h1-6,15H
• InChI Key： OUVMJRUAWSZIJF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=C(C=1)OC(F)(F)F)O

Computed Properties

• Exact Mass: 260.01188512Da
• Monoisotopic Mass: 260.01188512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.7Ų

Additional information on 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol

5-(Thiophen-2-YL)-3-trifluoromethoxyphenol (CAS No. 1261989-74-5): A Comprehensive Overview

5-(Thiophen-2-YL)-3-trifluoromethoxyphenol (CAS No. 1261989-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of phenol derivatives and features a unique combination of a thiophene ring and a trifluoromethoxy group, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

The molecular structure of 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol includes a phenol core substituted with a thiophene-2-yl group at the 5-position and a trifluoromethoxy group at the 3-position. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethoxy group enhances the compound's lipophilicity, which is a critical factor in drug design for improving membrane permeability and bioavailability.

One of the most searched questions about 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol is its role in medicinal chemistry. Recent studies highlight its potential as a building block for developing novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents. The thiophene moiety is known for its bioisosteric properties, often used to replace phenyl rings in drug molecules to enhance metabolic stability and binding affinity.

In addition to pharmaceutical applications, 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol is also explored in agrochemical research. The trifluoromethoxy group is a common feature in many pesticides and herbicides due to its ability to resist degradation and improve efficacy. This has led to increased demand for the compound in the development of next-generation crop protection products, aligning with the global trend toward sustainable agriculture.

The synthesis of 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Researchers often employ palladium-catalyzed reactions to attach the thiophene ring to the phenol core, followed by the introduction of the trifluoromethoxy group. These synthetic routes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications.

From a market perspective, the demand for 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol is expected to grow, driven by its expanding applications in drug discovery and agrochemical innovation. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical and agricultural industries. The compound's CAS No. 1261989-74-5 serves as a key identifier for procurement and regulatory compliance, making it essential for researchers and procurement specialists.

Another trending topic related to this compound is its potential in material science. The combination of thiophene and trifluoromethoxy groups offers interesting electronic properties, making it a candidate for organic semiconductors and conductive polymers. This aligns with the growing interest in flexible electronics and sustainable materials, areas where researchers are actively seeking novel chemical building blocks.

Safety and handling of 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol are also frequently discussed. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its stability under various conditions makes it a reliable reagent for long-term storage and use in research settings.

In summary, 5-(Thiophen-2-YL)-3-trifluoromethoxyphenol (CAS No. 1261989-74-5) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovation across multiple industries.